Cas no 2171795-32-5 (1-(1-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(1-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2171795-32-5
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• CID: 6317909
• PubChem ID: 165765165
• Update Time: 2025-08-03

1-(1-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2171795-32-5
• EN300-1594454

• Inchi： 1S/C10H17N3O3/c1-4-8(6-15-2)13-10(7-16-3)9(5-14)11-12-13/h5,8H,4,6-7H2,1-3H3
• InChI Key： MZFZCOGVDACVQG-UHFFFAOYSA-N
• SMILES： O(C)CC(CC)N1C(=C(C=O)N=N1)COC

Computed Properties

• Exact Mass: 227.12699141g/mol
• Monoisotopic Mass: 227.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.2Ų

Additional information on 1-(1-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde

1-(1-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde

The compound 1-(1-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2171795-32-5) is a highly specialized organic compound with a unique structure that combines a triazole ring with aldehyde and methoxy groups. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and material science due to its versatile functional groups and potential applications in drug design and advanced materials.

The triazole ring in this compound is a key structural feature, known for its aromaticity and stability. Triazoles are widely used in medicinal chemistry as bioisosteres and for their ability to form hydrogen bonds, which are crucial for drug-receptor interactions. The presence of the aldehyde group at the 4-position of the triazole ring adds another layer of functionality, enabling further chemical modifications and reactions such as condensation and oxidation. Additionally, the methoxy groups attached to the butan-2-yl and methoxymethyl substituents contribute to the compound's solubility and bioavailability, making it a promising candidate for pharmaceutical applications.

Recent studies have highlighted the potential of this compound in the development of bioactive molecules. Researchers have explored its ability to act as a scaffold for designing inhibitors of various enzymes, including kinases and proteases. The combination of the triazole ring's stability with the reactivity of the aldehyde group has been exploited to create molecules with enhanced selectivity and potency. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit significant inhibitory activity against a panel of cancer-related kinases.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of click chemistry methodologies has been particularly effective in constructing the triazole ring efficiently. For example, copper-catalyzed azide-alkyne cycloaddition (CuAAC) has been employed to assemble the core structure with high yield and purity. This approach not only simplifies the synthesis but also allows for easy functionalization of the molecule with additional substituents tailored for specific applications.

The methoxymethyl group attached to the triazole ring plays a critical role in modulating the compound's physical properties. Methoxy groups are known to enhance lipophilicity while maintaining solubility in both aqueous and organic solvents. This balance is essential for drug candidates targeting biological systems where both solubility and membrane permeability are critical factors. Furthermore, the butan-2-yl chain provides steric bulk, which can influence the molecule's conformational flexibility and interactions with biological targets.

Another area where this compound has shown promise is in material science, particularly in the development of advanced polymers and coatings. The aldehyde group can participate in cross-linking reactions, leading to materials with improved mechanical properties and thermal stability. A recent study published in *Macromolecules* demonstrated that polymers incorporating this compound exhibit enhanced adhesion properties, making them suitable for applications in coatings and adhesives.

From an environmental standpoint, researchers have also investigated the biodegradability of this compound. Initial studies suggest that under aerobic conditions, the molecule undergoes microbial degradation through oxidative pathways, leading to mineralization into carbon dioxide and water. This is a positive indication for its potential use in sustainable chemical processes where eco-friendliness is a key consideration.

In conclusion, 1-(1-methoxybutan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2171795-32-5) is a multifaceted compound with significant potential across various scientific domains. Its unique structure combines stability with reactivity, enabling it to serve as a versatile building block for drug discovery and material innovation. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to make substantial contributions to both academic research and industrial development.